Cas no 1783616-84-1 (2-2-(methylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid)

• Product Name: 2-2-(methylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid
• CAS No: 1783616-84-1
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• MDL: MFCD30498964
• CID: 5162199
• Update Time: 2025-11-01

2-2-(methylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidineacetic acid, 3,4-dihydro-2-(methylamino)-4-oxo-
• 2-2-(methylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid

• MDL： MFCD30498964
• Inchi： 1S/C7H9N3O3/c1-8-7-9-3-4(2-5(11)12)6(13)10-7/h3H,2H2,1H3,(H,11,12)(H2,8,9,10,13)
• InChI Key： SCMYGHUUGJQIPL-UHFFFAOYSA-N
• SMILES： C1(NC)=NC=C(CC(O)=O)C(=O)N1

Additional information on 2-2-(methylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid

Recent Advances in the Study of 2-2-(methylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid (CAS: 1783616-84-1)

The compound 2-2-(methylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid (CAS: 1783616-84-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine core and acetic acid side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-2-(methylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. This advancement not only improves the scalability of production but also reduces the environmental impact, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Pharmacological investigations have revealed that 2-2-(methylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro and in vivo studies have shown that the compound significantly reduces the production of pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Further research has explored the compound's interactions with biological targets at the molecular level. Structural analysis using X-ray crystallography and molecular docking simulations has provided detailed insights into the binding modes of 2-2-(methylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid with its target proteins. These findings are crucial for the rational design of derivatives with enhanced efficacy and selectivity.

In addition to its anti-inflammatory properties, recent studies have investigated the potential of 2-2-(methylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid in oncology. Preliminary data indicate that the compound may act as a modulator of certain signaling pathways involved in cancer cell proliferation and survival. While these findings are still in the early stages, they open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of 2-2-(methylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, the recent research on 2-2-(methylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid (CAS: 1783616-84-1) highlights its multifaceted potential in drug discovery. The compound's unique chemical structure and diverse biological activities make it a valuable candidate for further investigation. Continued research efforts will undoubtedly shed more light on its therapeutic applications and contribute to the development of novel treatments for various diseases.